![molecular formula C9H8F3NO3 B1517868 5-Amino-2-(2,2,2-trifluoroethoxy)benzoic acid CAS No. 1096332-51-2](/img/structure/B1517868.png)
5-Amino-2-(2,2,2-trifluoroethoxy)benzoic acid
Overview
Description
5-Amino-2-(2,2,2-trifluoroethoxy)benzoic acid is a chemical compound with the CAS Number: 1096332-51-2 . It has a molecular weight of 235.16 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H8F3NO3/c10-9(11,12)4-16-7-2-1-5(13)3-6(7)8(14)15/h1-3H,4,13H2,(H,14,15)
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a powder . The storage temperature is room temperature .Scientific Research Applications
Biosynthesis of Natural Products
The biosynthesis of 3-Amino-5-hydroxy benzoic acid (3,5-AHBA)-derived natural products, which are precursors for various naphthalenic and benzenic ansamycins, saliniketals, and mitomycins, has been thoroughly reviewed. This study covers molecular genetics, chemical, and biochemical perspectives, providing a comprehensive understanding of the biosynthesis pathways (Kang, Shen, & Bai, 2012).
Development of Novel Fluorescence Probes
Novel fluorescence probes, such as 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (HPF) and 2-[6-(4′-amino)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (APF), were developed to detect reactive oxygen species. These probes can differentiate between various species like hydroxyl radical and reactive intermediates of peroxidase, showing potential in biological and chemical applications (Setsukinai et al., 2003).
Electrochemical Behavior and Cleavage of Azo Bond
Research on the electrochemical reduction of azo bond-containing benzoic acids revealed significant insights into their electrochemical behavior and the mechanism of azo bond cleavage, leading to products like 5-amino salicylic acid and sulfanilic acid. This study is pivotal in understanding the electrochemical processes of these compounds (Mandić, Nigović, & Šimunić, 2004).
Synthesis of α-Trifluoromethyl α-Amino Acids
The synthesis of α-trifluoromethyl substituted aromatic and heteroaromatic amino acids was achieved through a novel process involving 5-fluoro-4-trifluoromethyloxazoles and benzyl alcohols. This synthesis pathway has significant implications in the production of various amino acids with trifluoromethyl groups (Burger et al., 2006).
Anti-Inflammatory Effects of 5-Aminosalicylic Acid
A study on 5-aminosalicylic acid (5-ASA) highlighted its anti-inflammatory effects in the treatment of inflammatory bowel diseases. The study found that 5-ASA's therapeutic action is mediated through peroxisome proliferator–activated receptor-γ (PPAR-γ), offering insights into its mechanism of action in the colon (Rousseaux et al., 2005).
Safety and Hazards
properties
IUPAC Name |
5-amino-2-(2,2,2-trifluoroethoxy)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F3NO3/c10-9(11,12)4-16-7-2-1-5(13)3-6(7)8(14)15/h1-3H,4,13H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIRYDRCXMNZPNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)C(=O)O)OCC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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